Cas no 1396853-38-5 (2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide)

2-(4-Fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide is a synthetic organic compound featuring a fluorophenylsulfanyl moiety linked to a chroman-derived acetamide scaffold. Its structural design combines a fluorinated aromatic group with a heterocyclic chroman core, which may confer enhanced binding affinity and metabolic stability in pharmaceutical applications. The presence of the sulfanyl bridge and hydroxy group offers potential for selective interactions with biological targets, while the acetamide functionality contributes to solubility and bioavailability. This compound is of interest in medicinal chemistry for its modular structure, enabling further derivatization for structure-activity relationship studies. Its precise physicochemical and pharmacological properties would require empirical characterization.

2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide structure

1396853-38-5 structure

Product Name:2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide

CAS No:1396853-38-5

MF:C₁₈H₁₈FNO₃S

MW:347.403827190399

CID:6229790

PubChem ID:71788901

Update Time:2025-05-27

2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide
- VU0536631-1
- F6200-4083
- 1396853-38-5
- 2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide
- AKOS024538410
- 2-((4-fluorophenyl)thio)-N-((4-hydroxychroman-4-yl)methyl)acetamide
- 2-(4-fluorophenyl)sulfanyl-N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]acetamide
- Inchi： 1S/C18H18FNO3S/c19-13-5-7-14(8-6-13)24-11-17(21)20-12-18(22)9-10-23-16-4-2-1-3-15(16)18/h1-8,22H,9-12H2,(H,20,21)
- InChI Key： LDAKDDLMLUPXSD-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)F)CC(NCC1(C2C=CC=CC=2OCC1)O)=O

Computed Properties

Exact Mass: 347.09914277g/mol
Monoisotopic Mass: 347.09914277g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 431
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 83.9Å²

2-(4-fluorophenyl)sulfanyl-N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6200-4083-2μmol	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6200-4083-5μmol	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	5μmol	$63.0	2023-09-09
Life Chemicals	F6200-4083-10μmol	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	10μmol	$69.0	2023-09-09
Life Chemicals	F6200-4083-20μmol	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	20μmol	$79.0	2023-09-09
Life Chemicals	F6200-4083-1mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	1mg	$54.0	2023-09-09
Life Chemicals	F6200-4083-2mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	2mg	$59.0	2023-09-09
Life Chemicals	F6200-4083-3mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	3mg	$63.0	2023-09-09
Life Chemicals	F6200-4083-4mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	4mg	$66.0	2023-09-09
Life Chemicals	F6200-4083-5mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	5mg	$69.0	2023-09-09
Life Chemicals	F6200-4083-10mg	2-[(4-fluorophenyl)sulfanyl]-N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]acetamide	1396853-38-5	10mg	$79.0	2023-09-09